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Compound of Interest

Compound Name: (2-Ethoxyethyl) vinyl ether

Cat. No.: B15287160 Get Quote

An In-depth Technical Guide to (2-Ethoxyethyl)
vinyl ether
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2-Ethoxyethyl) vinyl ether, a
versatile monomer with applications in polymer synthesis and various chemical

transformations. This document details its chemical and physical properties, synthesis,

polymerization behavior, and potential applications, with a focus on data relevant to research

and development.

Chemical Identity and Properties
(2-Ethoxyethyl) vinyl ether, with the IUPAC name 1-ethenoxy-2-ethoxyethane, is an organic

compound belonging to the vinyl ether family. Its structure combines a vinyl group with an

ethoxyethyl ether moiety, making it a valuable building block in polymer chemistry.

Table 1: Physicochemical Properties of (2-Ethoxyethyl) vinyl ether
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Property Value Reference

Molecular Formula C₆H₁₂O₂ [1]

Molecular Weight 116.16 g/mol [1]

CAS Number 18861-14-8 (monomer) [1]

Related CAS Number 41581-02-6 (homopolymer) [1]

IUPAC Name 1-ethenoxy-2-ethoxyethane [1]

Canonical SMILES CCOCCOC=C

InChI Key
HWCLMKDWXUGDKL-

UHFFFAOYSA-N

Synthesis and Manufacturing
The synthesis of vinyl ethers can be achieved through several routes. A common industrial

method for producing simple vinyl ethers is the Reppe process, which involves the base-

catalyzed reaction of an alcohol with acetylene.[2] For (2-Ethoxyethyl) vinyl ether, this would

involve the reaction of 2-ethoxyethanol with acetylene.

An alternative and more contemporary approach involves the enzyme-catalyzed synthesis of

vinyl ether esters, which has been demonstrated for creating bifunctional monomers from vinyl

ether alcohols and carboxylic acids.[3] This method offers a sustainable pathway with high

conversion rates.

Polymerization
(2-Ethoxyethyl) vinyl ether, like other vinyl ethers, readily undergoes polymerization, primarily

through a cationic mechanism. The electron-donating ether group activates the double bond,

making it susceptible to attack by electrophiles.

Living cationic polymerization is a key technique for producing well-defined polymers from vinyl

ethers. This process is typically initiated by a system composed of a proton source (e.g., an

HCl adduct of a vinyl ether) and a Lewis acid co-initiator (e.g., SnCl₄, TiCl₄).[4] The

polymerization of vinyl ethers with pendant oxyethylene groups, such as (2-Ethoxyethyl) vinyl
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ether, may proceed at different rates depending on the Lewis acid used, due to interactions

between the ether oxygen and the catalyst.[4]

Recent advancements have also demonstrated the feasibility of aqueous cationic

polymerization of vinyl ethers, which offers a more environmentally friendly alternative to

traditional solvent-based systems.[5]

Table 2: Experimental Conditions for Living Cationic Polymerization of Vinyl Ethers

Parameter Condition

Monomer Isobutyl vinyl ether (as an example)

Initiator System IBVE-HCl Adduct / SnCl₄

Solvent Toluene

Temperature -78 to 0 °C

Concentrations
[Monomer]₀ = 0.76 M, [Initiator]₀ = 4.0 mM,

[Lewis Acid]₀ = 5.0 mM

Data adapted from a study on isobutyl vinyl

ether, representative of typical conditions for

vinyl ether polymerization.[4]

The following is a generalized protocol for the living cationic polymerization of a vinyl ether,

based on established methods[4]:

Preparation: All glassware is thoroughly dried by baking. The monomer and solvent (e.g.,

toluene) are purified and dried before use. The initiator (e.g., a vinyl ether-HCl adduct) and

Lewis acid (e.g., SnCl₄ in heptane) are prepared as stock solutions.

Reaction Setup: The reaction is conducted under a dry, inert atmosphere (e.g., nitrogen) in a

sealed glass tube.

Polymerization: The monomer and solvent are added to the reaction tube and cooled to the

desired temperature (e.g., 0 °C). Polymerization is initiated by the sequential addition of the

initiator and the Lewis acid solution.
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Termination: After the desired time, the polymerization is terminated by adding a quenching

agent, such as pre-chilled methanol.

Purification: The resulting polymer is isolated by precipitation in a non-solvent (e.g.,

methanol), filtered, and dried under vacuum.

Characterization: The polymer's number-average molecular weight (Mn) and molecular

weight distribution (Mw/Mn) are determined by gel permeation chromatography (GPC).
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Caption: Workflow for Living Cationic Polymerization of Vinyl Ethers.
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Applications
The polymers derived from (2-Ethoxyethyl) vinyl ether, poly(vinyl ethers), are valued for their

flexibility, adhesion, and resistance to saponification. These properties make them suitable for a

range of applications.

Coatings and Adhesives: Poly(vinyl ethers) are used in the formulation of specialty coatings

and pressure-sensitive adhesives.[6][7][8]

Biomedical Materials: The biocompatibility and tunable properties of poly(vinyl ethers) make

them attractive for drug delivery systems, such as temperature-sensitive liposomes for

anticancer drug delivery.[9]

Organic Synthesis: In non-polymeric applications, vinyl ethers serve as protecting groups for

hydroxyl functionalities in complex molecule synthesis, due to their ease of addition and

removal under acidic conditions.[6][10]

Reactive Diluents: Due to their high reactivity, vinyl ethers can be used as reactive diluents in

UV-curing formulations for inks and coatings.[8]

Safety and Handling
While a specific safety data sheet for (2-Ethoxyethyl) vinyl ether is not widely available,

general safety precautions for the vinyl ether class should be strictly followed.

Flammability: Vinyl ethers are typically highly flammable liquids and vapors.[11][12] Keep

away from heat, sparks, open flames, and other ignition sources. Containers should be

grounded and bonded.

Peroxide Formation: Like other ethers, vinyl ethers can form explosive peroxides upon

exposure to air and light.[11][13] They should be stored in tightly sealed containers, under an

inert atmosphere if possible, and away from light.

Reactivity: Vinyl ethers can polymerize violently if heated or contaminated, potentially leading

to container rupture.[12]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., neoprene or nitrile rubber), safety goggles, and protective clothing.[14] Ensure

adequate ventilation or use respiratory protection.[14]

Always consult a detailed Safety Data Sheet (SDS) for the specific vinyl ether being used

before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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